Cas no 1256345-47-7 ((3-Propoxy-5-(trifluoromethyl)phenyl)boronic acid)

• Product Name: (3-Propoxy-5-(trifluoromethyl)phenyl)boronic acid
• CAS No: 1256345-47-7
• MF: C₁₀H₁₂BF₃O₃
• MW: 248.006693840027
• MDL: MFCD16660267
• CID: 828251
• PubChem ID: 53216263
• Update Time: 2025-04-19

(3-Propoxy-5-(trifluoromethyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-Propoxy-5-(trifluoromethyl)phenyl)boronic acid
• 3-PROPOXY-5-TRIFLUOROMETHYLPHENYLBORONIC ACID
• ACMC-209av4
• AG-L-21455
• AK-85078
• ANW-18350
• CTK4B4468
• KB-33210
• MolPort-015-142-773
• AKOS015839609
• E91215
• MFCD16660267
• 1256345-47-7
• XEKCUHISBHHNAN-UHFFFAOYSA-N
• BS-19711
• 3-n-Propoxy-5-(trifluoromethyl)phenylboronic acid
• DTXSID80681518
• (3-Propoxy-5-(trifluoromethyl)phenyl)boronicacid
• [3-propoxy-5-(trifluoromethyl)phenyl]boronic acid
• Boronic acid, B-[3-propoxy-5-(trifluoromethyl)phenyl]-
• DB-366607
• CS-0175977

• MDL： MFCD16660267
• Inchi： 1S/C10H12BF3O3/c1-2-3-17-9-5-7(10(12,13)14)4-8(6-9)11(15)16/h4-6,15-16H,2-3H2,1H3
• InChI Key： XEKCUHISBHHNAN-UHFFFAOYSA-N
• SMILES： FC(C1=CC(B(O)O)=CC(=C1)OCCC)(F)F

Computed Properties

• Exact Mass: 248.0831589g/mol
• Monoisotopic Mass: 248.0831589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų